molecular formula C12H8N2O B8784054 6-Phenoxypicolinonitrile

6-Phenoxypicolinonitrile

Cat. No.: B8784054
M. Wt: 196.20 g/mol
InChI Key: OQCMPSSUMHMATF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

6-Phenoxypicolinonitrile (C₁₂H₈N₂O) is a pyridine derivative featuring a phenoxy substituent at the 6-position and a nitrile group at the 2-position of the pyridine ring. This compound has garnered attention in medicinal chemistry due to its role as a precursor in synthesizing thiosemicarbazone derivatives with antituberculosis activity . Its structural versatility allows for modifications that influence biological activity, making it a focal point for comparative studies with related picolinonitrile analogs.

Properties

Molecular Formula

C12H8N2O

Molecular Weight

196.20 g/mol

IUPAC Name

6-phenoxypyridine-2-carbonitrile

InChI

InChI=1S/C12H8N2O/c13-9-10-5-4-8-12(14-10)15-11-6-2-1-3-7-11/h1-8H

InChI Key

OQCMPSSUMHMATF-UHFFFAOYSA-N

Canonical SMILES

C1=CC=C(C=C1)OC2=CC=CC(=N2)C#N

Origin of Product

United States

Comparison with Similar Compounds

Comparison with Structural Analogs

Structural Similarities and Substituent Effects

The biological and chemical properties of picolinonitrile derivatives are heavily influenced by substituents at the 5-, 6-, or adjacent positions. Below is a comparative analysis of key analogs:

Compound Name Substituents Structural Similarity Score Key Applications Reference
6-Phenoxypicolinonitrile 6-phenoxy, 2-cyano - Antituberculosis agents
6-(Hydroxymethyl)picolinonitrile 6-hydroxymethyl, 2-cyano 0.73 Pharmaceutical intermediates
3-(Trifluoromethyl)picolinonitrile 3-trifluoromethyl, 2-cyano 0.89 Agrochemical research
6-(Aminomethyl)picolinonitrile 6-aminomethyl, 2-cyano - Drug discovery intermediates
5-(Hydroxymethyl)picolinonitrile 5-hydroxymethyl, 2-cyano 0.84 Synthetic chemistry
6-Bromo-3-Methylpicolinonitrile 6-bromo, 3-methyl, 2-cyano - Pharmaceutical intermediates

Key Observations :

  • Electron-Withdrawing Groups (e.g., trifluoromethyl in ): Enhance stability and bioavailability, making analogs suitable for agrochemical applications.
  • Hydrophilic Substituents (e.g., hydroxymethyl in ): Improve solubility, critical for pharmaceutical formulations.
  • Bulkier Groups (e.g., phenoxy in 6-Phenoxypicolinonitrile): May enhance target binding specificity, as seen in its antituberculosis activity .
Antituberculosis Activity

6-Phenoxypicolinonitrile serves as a precursor to thiosemicarbazones, which exhibit potent activity against Mycobacterium tuberculosis (MIC: 0.5–2 µg/mL) . In contrast, analogs like 6-(Hydroxymethyl)picolinonitrile lack direct antimycobacterial activity but are used as intermediates in antiviral drug synthesis .

Herbicidal Activity

Reactivity Trends :

  • Nitrile groups enable further functionalization (e.g., conversion to thiosemicarbazones in ).
  • Bromo or hydroxymethyl substituents facilitate cross-coupling reactions, expanding utility in drug discovery .

Critical Analysis of Research Findings

  • 6-Phenoxypicolinonitrile vs. 3-(Trifluoromethyl)picolinonitrile: The trifluoromethyl group in the latter increases metabolic stability but reduces synthetic accessibility compared to the phenoxy variant .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.